![molecular formula C23H26N2 B4984094 1-(2,5-dimethylphenyl)-4-(2-naphthylmethyl)piperazine](/img/structure/B4984094.png)
1-(2,5-dimethylphenyl)-4-(2-naphthylmethyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,5-dimethylphenyl)-4-(2-naphthylmethyl)piperazine, commonly known as DMNP, is a chemical compound that belongs to the family of piperazines. It has gained significant attention due to its potential applications in scientific research, particularly in the field of neuroscience. DMNP is a selective serotonin receptor agonist that has been shown to modulate the activity of serotonin receptors in the brain.
Scientific Research Applications
DMNP has been extensively studied for its potential applications in scientific research. It has been shown to modulate the activity of serotonin receptors in the brain, which has implications for the treatment of psychiatric disorders such as depression and anxiety. DMNP has also been used as a tool to study the role of serotonin receptors in the regulation of mood, cognition, and behavior.
Mechanism of Action
DMNP acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. It has been shown to increase the activity of these receptors, leading to increased serotonin signaling in the brain. This increased signaling has been linked to improvements in mood, cognition, and behavior.
Biochemical and Physiological Effects:
DMNP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of serotonin in the brain, leading to increased serotonin signaling. This increased signaling has been linked to improvements in mood, cognition, and behavior. DMNP has also been shown to increase the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response.
Advantages and Limitations for Lab Experiments
DMNP has a number of advantages for lab experiments. It is a selective serotonin receptor agonist that can be used to study the role of serotonin receptors in the regulation of mood, cognition, and behavior. It has also been shown to have low toxicity and is relatively easy to synthesize. However, DMNP has some limitations for lab experiments. It has a short half-life and is rapidly metabolized in the body, which can make it difficult to study its long-term effects. Additionally, DMNP has not been extensively studied in humans, which limits its potential clinical applications.
Future Directions
There are a number of future directions for the study of DMNP. One potential direction is to study the long-term effects of DMNP on mood, cognition, and behavior. Another potential direction is to study the effects of DMNP on other neurotransmitter systems in the brain. Additionally, DMNP could be used as a tool to study the role of serotonin receptors in the regulation of other physiological processes, such as appetite and sleep. Finally, DMNP could be used as a starting point for the development of new drugs that target serotonin receptors for the treatment of psychiatric disorders.
Synthesis Methods
DMNP can be synthesized using a multi-step process that involves the reaction of 2,5-dimethylphenylhydrazine with 2-naphthaldehyde. The resulting product is then subjected to a reductive amination reaction with piperazine to yield DMNP. The synthesis method has been optimized to produce DMNP in high yields and purity.
Properties
IUPAC Name |
1-(2,5-dimethylphenyl)-4-(naphthalen-2-ylmethyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2/c1-18-7-8-19(2)23(15-18)25-13-11-24(12-14-25)17-20-9-10-21-5-3-4-6-22(21)16-20/h3-10,15-16H,11-14,17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNRYVNLLUDOHTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.